3-[1,2,4]Triazol-1-yl-adamantane-1-carboxylic acid
3-[1,2,4]Triazol-1-yl-adamantane-1-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
418805-51-3
VCID:
VC21305734
InChI:
InChI=1S/C13H17N3O2/c17-11(18)12-2-9-1-10(3-12)5-13(4-9,6-12)16-8-14-7-15-16/h7-10H,1-6H2,(H,17,18)
SMILES:
C1C2CC3(CC1CC(C2)(C3)N4C=NC=N4)C(=O)O
Molecular Formula:
C13H17N3O2
Molecular Weight:
247.29 g/mol
3-[1,2,4]Triazol-1-yl-adamantane-1-carboxylic acid
CAS No.: 418805-51-3
Cat. No.: VC21305734
Molecular Formula: C13H17N3O2
Molecular Weight: 247.29 g/mol
* For research use only. Not for human or veterinary use.
![3-[1,2,4]Triazol-1-yl-adamantane-1-carboxylic acid - 418805-51-3](/images/no_structure.jpg)
Specification
| CAS No. | 418805-51-3 |
|---|---|
| Molecular Formula | C13H17N3O2 |
| Molecular Weight | 247.29 g/mol |
| IUPAC Name | 3-(1,2,4-triazol-1-yl)adamantane-1-carboxylic acid |
| Standard InChI | InChI=1S/C13H17N3O2/c17-11(18)12-2-9-1-10(3-12)5-13(4-9,6-12)16-8-14-7-15-16/h7-10H,1-6H2,(H,17,18) |
| Standard InChI Key | NTUMBFHGMUZUBG-UHFFFAOYSA-N |
| SMILES | C1C2CC3(CC1CC(C2)(C3)N4C=NC=N4)C(=O)O |
| Canonical SMILES | C1C2CC3(CC1CC(C2)(C3)N4C=NC=N4)C(=O)O |
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